1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine

• IUPAC Name: 1-[(2,3-dimethylimidazol-4-yl)methyl]-4-[(3-fluorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H23FN4/c1-14-19-11-17(20(14)2)13-22-8-6-21(7-9-22)12-15-4-3-5-16(18)10-15/h3-5,10-11H,6-9,12-13H2,1-2H3
• InChI Key: OKAISHTZVWMXLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1C)CN2CCN(CC2)CC3=CC(=CC=C3)F
• Molecular Formula: C17H23FN4
• Molecular Weight: 302.4 g/mol

Description

1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine, also known as DF-MPPO, is a chemical compound that has gained attention in scientific research due to its potential pharmacological effects.

Mechanism of Action

1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine acts as a free radical scavenger and antioxidant by donating electrons to reactive oxygen species (ROS), thereby reducing oxidative stress and preventing cellular damage. It also has the ability to cross the blood-brain barrier and protect neurons from oxidative damage.
Biochemical and Physiological Effects:
1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine has been shown to reduce lipid peroxidation and increase antioxidant enzyme activity in various tissues. It has also been found to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine has the advantage of being a relatively stable and non-toxic compound, making it suitable for use in lab experiments. However, its effectiveness may vary depending on the specific experimental conditions and the type of cells or tissues being studied.

Future Directions

Further research is needed to fully understand the pharmacological effects of 1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine and its potential use in the treatment of various diseases. Possible future directions include investigating its effects on mitochondrial function, exploring its use in combination with other drugs, and developing more efficient synthesis methods.
Conclusion:
In conclusion, 1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine is a promising compound that has shown potential in various areas of scientific research. Its ability to scavenge free radicals and reduce oxidative stress makes it a promising candidate for the development of new drugs for the treatment of neurodegenerative diseases and as a radioprotective agent. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine can be synthesized through a multi-step process involving the reaction of 3-fluorobenzyl chloride with piperazine, followed by the reaction of the resulting intermediate with 1,2-dimethylimidazole. The final product is obtained through purification and isolation procedures.

Scientific Research Applications

1-[(1,2-dimethyl-1H-imidazol-5-yl)methyl]-4-(3-fluorobenzyl)piperazine has been studied for its potential use as a radioprotective agent due to its ability to scavenge free radicals and reduce oxidative stress. It has also been investigated for its neuroprotective effects and potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.